Cas no 491876-02-9 ((3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid)

• Product Name: (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid
• CAS No: 491876-02-9
• MF: C₁₀H₉BFNO₃
• MW: 220.992766141891
• CID: 2652252
• PubChem ID: 101223678
• Update Time: 2025-05-22

(3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid
• EN300-6482551
• 491876-02-9
• [3-(4-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]boronic acid

• Inchi： 1S/C10H9BFNO3/c1-6-9(11(14)15)10(13-16-6)7-2-4-8(12)5-3-7/h2-5,14-15H,1H3
• InChI Key： BSVGGVCRDRCFGF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(B(O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 221.0659515Da
• Monoisotopic Mass: 221.0659515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid

Comprehensive Guide to (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid (CAS No. 491876-02-9)

(3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid (CAS No. 491876-02-9) is a specialized boronic acid derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are crucial intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern medicinal chemistry. With the increasing demand for fluorinated compounds in drug development, this molecule has gained significant attention due to its unique structural features and reactivity.

The molecular structure of (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid combines an isoxazole ring with a fluorophenyl group, enhancing its stability and reactivity in synthetic applications. Researchers often utilize this compound to create biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its boronic acid moiety allows for efficient conjugation with other aromatic systems, making it invaluable in constructing complex drug candidates.

In recent years, the rise of AI-driven drug discovery and high-throughput screening has amplified the demand for high-purity boronic acids like CAS 491876-02-9. Pharmaceutical companies frequently search for reliable suppliers of this compound to accelerate their R&D pipelines. Additionally, its application extends to OLED materials and catalysis, where its electron-withdrawing fluorine substituent improves performance in optoelectronic devices.

From a synthetic perspective, (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid exhibits excellent compatibility with palladium-catalyzed reactions, a feature highly sought after in green chemistry initiatives. Its stability under ambient conditions and solubility in common organic solvents (e.g., THF, DMSO) further enhance its practicality in laboratory settings. Scientists exploring covalent organic frameworks (COFs) or proteolysis-targeting chimeras (PROTACs) also leverage this compound’s versatility.

The market for fluorinated boronic acids is projected to grow steadily, driven by advancements in precision medicine and bioconjugation techniques. As researchers investigate novel theranostic agents (combining therapy and diagnostics), compounds like CAS 491876-02-9 play a pivotal role in designing targeted drug delivery systems. Its low toxicity profile and compatibility with bioorthogonal chemistry further expand its utility in live-cell imaging studies.

For laboratories handling (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid, proper storage in a cool, dry environment under inert atmosphere is recommended to maintain stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify purity, which is critical for reproducible research outcomes. Suppliers often highlight batch-to-batch consistency as a key selling point to meet stringent industry standards.

Emerging trends in personalized oncology and fragment-based drug design have further cemented the importance of this compound. Its 4-fluorophenyl group mimics common pharmacophores found in FDA-approved drugs, making it a strategic building block for structure-activity relationship (SAR) studies. Furthermore, the integration of machine learning in compound optimization has led to renewed interest in isoxazole-containing boronic acids for allosteric modulator development.

In summary, (3-(4-Fluorophenyl)-5-methylisoxazol-4-yl)boronic acid (CAS No. 491876-02-9) represents a critical tool for modern chemists and pharmacologists. Its multifaceted applications—from drug discovery to advanced materials—align with global scientific priorities such as sustainable synthesis and precision therapeutics. As interdisciplinary research expands, this compound will likely remain at the forefront of innovation in chemical biology and materials engineering.